Cas no 106522-01-4 ()
structure
Chemical and Physical Properties
Names and Identifiers
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- Inchi： 1S/C13H10OS/c1-9-5-4-8-12-13(9)14-10-6-2-3-7-11(10)15-12/h2-8H,1H3
- InChI Key： UWMWMUANNWRPJA-UHFFFAOYSA-N
- SMILES： S1C2C=CC=CC=2OC2C(C)=CC=CC1=2
Computed Properties
- Exact Mass: 214.04523611g/mol
- Monoisotopic Mass: 214.04523611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 34.5Ų
Related Literature
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Kenji Sakota,Markus Schütz,Matthias Schmies,Raphael Moritz,Aude Bouchet,Takamasa Ikeda,Yuuki Kouno,Hiroshi Sekiya,Otto Dopfer Phys. Chem. Chem. Phys., 2014,16, 3798-3806
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Chao Liu,Quanxiang Li,Weimin Kang,Weiwei Lei,Xungai Wang,Chunxiang Lu,Minoo Naebe J. Mater. Chem. A, 2022,10, 10-49
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Bastian C. Krüger,Sven Meyer,Roman J. V. Wagner,Tim Schäfer Phys. Chem. Chem. Phys., 2017,19, 19896-19903
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Valeria Bugatti,Bluma Guenther Soares Green Chem., 2014,16, 3758-3762
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Yuecheng Zhang,Wenge Huo,Hong-Yu Zhang,Jiquan Zhao RSC Adv., 2017,7, 47261-47270
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